Cas no 87238-54-8 (Methyl 9-Hydroxynon-4-enoate)

• Product Name: Methyl 9-Hydroxynon-4-enoate
• CAS No: 87238-54-8
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5050782
• Update Time: 2025-05-22

Methyl 9-Hydroxynon-4-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl (E)-9-hydroxynon-4-enoate
• Methyl 9-Hydroxynon-4-enoate

• Inchi： 1S/C10H18O3/c1-13-10(12)8-6-4-2-3-5-7-9-11/h2,4,11H,3,5-9H2,1H3/b4-2+
• InChI Key： FAEXIDGPLGQHCO-DUXPYHPUSA-N
• SMILES： OCCCC/C=C/CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 152
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5

Additional information on Methyl 9-Hydroxynon-4-enoate

Methyl 9-Hydroxynon-4-enoate: A Comprehensive Overview

Methyl 9-Hydroxynon-4-enoate, also known by its CAS number 87238-54-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with the molecular formula C10H16O3, is a methyl ester derivative of 9-hydroxynon-4-enoic acid. Its structure consists of a nine-carbon chain with a hydroxyl group at the ninth position and a double bond between carbons 4 and 5, making it a member of the enoate family of compounds.

The CAS number 87238-54-8 is a unique identifier assigned by the Chemical Abstracts Service (CAS), ensuring that this compound can be easily referenced in scientific literature and regulatory documents. The compound's name, Methyl 9-Hydroxynon-4-enoate, reflects its structural composition: the "methyl" prefix indicates that it is an ester of methanol, while "9-hydroxynon" refers to the nine-carbon chain with a hydroxyl group at the ninth position.

Recent studies have highlighted the potential applications of Methyl 9-Hydroxynon-4-enoate in various industries. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds, such as anti-inflammatory agents and antioxidants. The compound's unique structure allows for facile modification, making it an attractive starting material for drug discovery programs.

In terms of synthesis, Methyl 9-Hydroxynon-4-enoate can be prepared via several methods, including enzymatic esterification and chemical synthesis. Enzymatic methods are particularly advantageous due to their high selectivity and environmentally friendly nature. Recent advancements in biocatalysis have enabled the scalable production of this compound, making it more accessible for industrial applications.

The physical properties of Methyl 9-Hydroxynon-4-enolate are well-documented. It has a melting point of approximately -30°C and a boiling point around 160°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic reactions requiring precise control over solubility and reactivity.

From an analytical standpoint, Methyl 9-Hydroxynon-4-enolate can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the compound's molecular structure, purity, and functional groups.

One area where Methyl 9-Hydroxynon-4-enolate has shown promise is in the development of novel materials with tailored properties. For example, researchers have investigated its use as a monomer in polymer synthesis, where its enoate functionality can participate in polymerization reactions to form high-performance materials with applications in electronics and biotechnology.

In conclusion, Methyl 9-Hydroxynon-4-enolate (CAS No. 87238-54-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and analytical techniques, positions it as an important building block for future innovations in chemistry and related fields.